Cas no 20967-87-7 (1-(3-Ethoxycarbonylphenyl)-2-thiourea)
20967-87-7 structure
Product name:1-(3-Ethoxycarbonylphenyl)-2-thiourea
1-(3-Ethoxycarbonylphenyl)-2-thiourea Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,3-[(aminothioxomethyl)amino]-, ethyl ester
- 1-(3-Ethoxycarbonylphenyl)-2-thiourea
- ethyl 3-(carbamothioylamino)benzoate
- AKOS000368392
- MPPYHEHCRXKCJB-UHFFFAOYSA-N
- MFCD00060449
- 3-thioureido-benzoic acid ethyl ester
- FT-0682086
- 1-(3-ethoxycarbonylphenyl)-2-thiourea, AldrichCPR
- DTXSID00374470
- A815052
- 20967-87-7
- Benzoic acid,3-[(aminothioxomethyl)amino]-,ethyl ester
- SCHEMBL260299
- Benzoic acid, 3-[(aminothioxomethyl)amino]-, ethyl ester
- Ethyl3-thioureidobenzoate
- ethyl 3-[(aminocarbonothioyl)amino]benzoate
- Ethyl 3-thioureidobenzoate
- STK279078
- DB-018510
-
- MDL： MFCD00060449
- Inchi： InChI=1S/C10H12N2O2S/c1-2-14-9(13)7-4-3-5-8(6-7)12-10(11)15/h3-6H,2H2,1H3,(H3,11,12,15)
- InChI Key： MPPYHEHCRXKCJB-UHFFFAOYSA-N
- SMILES： CCOC(C1=CC(NC(N)=S)=CC=C1)=O
Computed Properties
- Exact Mass: 224.06200
- Monoisotopic Mass: 224.062
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 96.4A^2
- XLogP3: 1.7
Experimental Properties
- Density: 1.304
- Melting Point: 129-131°C
- Boiling Point: 359.1°Cat760mmHg
- Flash Point: 171°C
- Refractive Index: 1.654
- PSA: 96.44000
- LogP: 2.29210
1-(3-Ethoxycarbonylphenyl)-2-thiourea Security Information
1-(3-Ethoxycarbonylphenyl)-2-thiourea Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
1-(3-Ethoxycarbonylphenyl)-2-thiourea Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB150690-25 g |
1-(3-Ethoxycarbonylphenyl)-2-thiourea; 97% |
20967-87-7 | 25 g |
€961.10 | 2023-07-20 | ||
| TRC | E940780-250mg |
1-(3-Ethoxycarbonylphenyl)-2-thiourea |
20967-87-7 | 250mg |
$ 50.00 | 2022-06-05 | ||
| Fluorochem | 018667-5g |
1-(3-Ethoxycarbonylphenyl)-2-thiourea |
20967-87-7 | 5g |
￡151.00 | 2022-03-01 | ||
| TRC | E940780-2.5g |
1-(3-Ethoxycarbonylphenyl)-2-thiourea |
20967-87-7 | 2.5g |
$ 295.00 | 2022-06-05 | ||
| A2B Chem LLC | AB19499-250mg |
Ethyl 3-thioureidobenzoate |
20967-87-7 | 250mg |
$39.00 | 2024-04-20 | ||
| 1PlusChem | 1P002KTN-100mg |
Benzoic acid, 3-[(aminothioxomethyl)amino]-, ethyl ester |
20967-87-7 | 95% | 100mg |
$59.00 | 2023-12-19 | |
| TRC | E940780-500mg |
1-(3-Ethoxycarbonylphenyl)-2-thiourea |
20967-87-7 | 500mg |
$ 70.00 | 2022-06-05 | ||
| Alichem | A019099460-25g |
Ethyl 3-thioureidobenzoate |
20967-87-7 | 95% | 25g |
$400.00 | 2023-09-02 | |
| Fluorochem | 018667-1g |
1-(3-Ethoxycarbonylphenyl)-2-thiourea |
20967-87-7 | 1g |
￡31.00 | 2022-03-01 | ||
| abcr | AB150690-5g |
1-(3-Ethoxycarbonylphenyl)-2-thiourea, 97%; . |
20967-87-7 | 97% | 5g |
€282.80 | 2025-02-19 |
1-(3-Ethoxycarbonylphenyl)-2-thiourea Related Literature
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Cuiyan Wu,Hai Xu,Yaqian Li,Ruihua Xie,Peijuan Li,Xiao Pang,Zile Zhou,Haitao Li,Youyu Zhang Anal. Methods, 2019,11, 2591-2596
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Alberto Arce,Martyn J. Earle,Kenneth R. Seddon,Ana Soto Green Chem., 2008,10, 1294-1300
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Kyoung Sunwoo,Kondapa Naidu Bobba,Ja-Yun Lim,Taegun Park,Arup Podder,June Seok Heo,Seung Gwan Lee,Jong Seung Kim Chem. Commun., 2017,53, 1723-1726
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Xianggui Kong,Xiaomin Liu,Youlin Zhang,Yulei Chang,Yongshi Luo,Huiying Zhao,Hong Zhang Nanoscale, 2015,7, 190-197
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Huaping Liao,Hongmin Wang,Huimin Ding,Xiangshi Meng,Hai Xu,Baoshan Wang,Xinping Ai,Cheng Wang J. Mater. Chem. A, 2016,4, 7416-7421
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Kumaresh Ghosh,Debojyoti Tarafdar,Asmita Samadder,Anisur Rahman Khuda-Bukhsh RSC Adv., 2014,4, 58530-58535
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Yi Jiang,Yibo Chen,Mingjian Zhang,Yang Qiu,Feng Pan RSC Adv., 2016,6, 51871-51876
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Gui-yuan Wu,Bing-bing Shi,Qi Lin,Hui Li,You-ming Zhang,Hong Yao,Tai-bao Wei RSC Adv., 2015,5, 4958-4963
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Ken-ichi Sakai,Takaaki Ishikawa,Tomoyuki Akutagawa J. Mater. Chem. C, 2013,1, 7866-7871
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:20967-87-7)1-(3-Ethoxycarbonylphenyl)-2-thiourea
Purity:99%
Quantity:25g
Price ($):856.0